Cas no 1361823-76-8 (3-Chloro-5-(2,5-dichlorophenyl)-2-hydroxypyridine)

• Product Name: 3-Chloro-5-(2,5-dichlorophenyl)-2-hydroxypyridine
• CAS No: 1361823-76-8
• MF: C₁₁H₆Cl₃NO
• MW: 274.530439853668
• CID: 4919130
• Update Time: 2025-10-28

3-Chloro-5-(2,5-dichlorophenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,5-dichlorophenyl)-2-hydroxypyridine

• Inchi： 1S/C11H6Cl3NO/c12-7-1-2-9(13)8(4-7)6-3-10(14)11(16)15-5-6/h1-5H,(H,15,16)
• InChI Key： GDDFKGKIAZDDIS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CNC(C(=C1)Cl)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 3-Chloro-5-(2,5-dichlorophenyl)-2-hydroxypyridine

Professional Introduction to 3-Chloro-5-(2,5-dichlorophenyl)-2-hydroxypyridine (CAS No. 1361823-76-8)

3-Chloro-5-(2,5-dichlorophenyl)-2-hydroxypyridine, with the chemical identifier CAS No. 1361823-76-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple chlorine atoms and a hydroxyl group on the pyridine ring imparts distinct reactivity and functionality, making it a valuable scaffold for synthesizing novel bioactive molecules.

The compound's structure, featuring a 3-chloro substituent and a 5-(2,5-dichlorophenyl) moiety, contributes to its versatility in chemical transformations. These features enable the compound to participate in various organic reactions, including nucleophilic substitution, condensation reactions, and metal-catalyzed coupling processes. Such reactivity is crucial for medicinal chemists who aim to modify the molecule to enhance its pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The hydroxyl group in 3-Chloro-5-(2,5-dichlorophenyl)-2-hydroxypyridine serves as a key functional site for further derivatization. Researchers have been investigating its role in developing inhibitors for various enzymatic targets, particularly those involved in inflammatory and infectious diseases. The dichlorophenyl group enhances lipophilicity, which is often desirable for oral bioavailability and membrane permeability.

One of the most compelling aspects of this compound is its utility as an intermediate in synthesizing more complex molecules. For instance, it has been employed in the preparation of kinase inhibitors, which are critical in treating cancers and other chronic diseases. The chlorine atoms provide handles for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing chemists to introduce aryl or heteroaryl groups with high precision.

The hydroxyl group also plays a pivotal role in hydrogen bonding interactions within biological systems. This feature makes the compound a promising candidate for designing molecules that can interact with biological targets through hydrogen bonding networks. Such interactions are essential for achieving high binding affinity and selectivity in drug design.

Recent studies have highlighted the compound's potential in addressing neurological disorders. Pyridine derivatives have shown promise as modulators of neurotransmitter receptors and ion channels. The structural motifs present in 3-Chloro-5-(2,5-dichlorophenyl)-2-hydroxypyridine align well with these targets, suggesting its utility in developing novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aryl rings present in the molecule.

In addition to its pharmaceutical applications, 3-Chloro-5-(2,5-dichlorophenyl)-2-hydroxypyridine has found utility in material science research. Its ability to form coordination complexes with metal ions makes it a valuable ligand in catalysis and material design. These complexes exhibit unique electronic properties that can be exploited in optoelectronic devices and sensors.

The compound's stability under various reaction conditions has also been a subject of investigation. Studies have shown that it maintains its integrity under both aerobic and anaerobic conditions, making it suitable for a wide range of synthetic applications without degradation concerns.

Efforts are ongoing to optimize synthetic routes for large-scale production while maintaining cost-effectiveness and environmental sustainability. Green chemistry principles are being integrated into these processes to minimize waste and reduce energy consumption. Such initiatives align with global efforts to promote sustainable pharmaceutical manufacturing.

The future prospects of 3-Chloro-5-(2,5-dichlorophenyl)-2-hydroxypyridine are promising, with ongoing research exploring new derivatives and applications. Collaborative efforts between academia and industry are expected to accelerate the discovery of novel therapeutic agents based on this scaffold.